1-(3-Chloro-2-methylphenyl)-1-cyclopropyl ethanol

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-1-cyclopropylethanol
• InChI: InChI=1S/C12H15ClO/c1-8-10(4-3-5-11(8)13)12(2,14)9-6-7-9/h3-5,9,14H,6-7H2,1-2H3
• InChI Key: MLVTXYDNNJOLCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C(C)(C2CC2)O
• Molecular Formula: C12H15ClO
• Molecular Weight: 210.70 g/mol

Description

1-(3-Chloro-2-methylphenyl)-1-cyclopropyl ethanol is an organic compound characterized by the presence of a cyclopropyl group attached to an ethanol moiety, with a 3-chloro-2-methylphenyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Chloro-2-methylphenyl)-1-cyclopropyl ethanol typically involves the reaction of 3-chloro-2-methylbenzyl chloride with cyclopropylmagnesium bromide, followed by hydrolysis. The reaction conditions often include the use of anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Chloro-2-methylphenyl)-1-cyclopropyl ethanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN).

Major Products Formed:

Oxidation: Formation of 1-(3-Chloro-2-methylphenyl)-1-cyclopropyl ketone.

Reduction: Formation of 1-(3-Chloro-2-methylphenyl)-1-cyclopropyl alkane.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in the development of new pharmaceuticals, particularly in the treatment of infections and inflammatory conditions.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(3-Chloro-2-methylphenyl)-1-cyclopropyl ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and physiological responses. The exact pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

1-(3-Chloro-2-methylphenyl)-1-cyclopropyl ketone: Similar structure but with a ketone group instead of a hydroxyl group.

1-(3-Chloro-2-methylphenyl)-1-cyclopropyl alkane: Similar structure but with an alkane group instead of a hydroxyl group.

N-(3-Chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine: A related compound with a thiazole ring and additional substituents.

Uniqueness: 1-(3-Chloro-2-methylphenyl)-1-cyclopropyl ethanol is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties